Cas no 899761-15-0 (3-(2,5-dimethylbenzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product name: 3-(2,5-dimethylbenzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 899761-15-0
• MF: C₂₄H₂₁N₅O₂S
• MW: 443.520843267441
• CID: 5833515
• PubChem ID: 18559722

3-(2,5-dimethylbenzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• [1,2,3]Triazolo[1,5-a]quinazolin-5-amine, 3-[(2,5-dimethylphenyl)sulfonyl]-N-(3-methylphenyl)-
• STL133989
• 3-[(2,5-dimethylphenyl)sulfonyl]-N-(3-methylphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• F1608-0138
• 3-(2,5-DIMETHYLBENZENESULFONYL)-N-(3-METHYLPHENYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• 3-(2,5-dimethylphenyl)sulfonyl-N-(3-methylphenyl)triazolo[1,5-a]quinazolin-5-amine
• 899761-15-0
• 3-((2,5-dimethylphenyl)sulfonyl)-N-(m-tolyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• AKOS001865150
• 3-(2,5-dimethylbenzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

• Inchi： 1S/C24H21N5O2S/c1-15-7-6-8-18(13-15)25-22-19-9-4-5-10-20(19)29-23(26-22)24(27-28-29)32(30,31)21-14-16(2)11-12-17(21)3/h4-14H,1-3H3,(H,25,26)
• InChI Key： LCZZDTYTMAKBCM-UHFFFAOYSA-N
• SMILES： N12N=NC(S(C3=CC(C)=CC=C3C)(=O)=O)=C1N=C(NC1=CC=CC(C)=C1)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 443.14159610g/mol
• Monoisotopic Mass: 443.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: -1.20±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(2,5-dimethylbenzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

Introduction to 3-(2,5-dimethylbenzenesulfonyl)-N-(3-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 899761-15-0)

Compound with the chemical name 3-(2,5-dimethylbenzenesulfonyl)-N-(3-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 899761-15-0) represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines elements of sulfonamide and triazoloquinazoline scaffolds, which are well-documented for their pharmacological potential. The compound's unique architecture positions it as a promising candidate for further investigation in drug discovery and development.

The molecular framework of 3-(2,5-dimethylbenzenesulfonyl)-N-(3-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine incorporates a sulfonamide group linked to a triazoloquinazoline core. The sulfonamide moiety is known for its ability to enhance binding affinity and metabolic stability, making it a favored component in medicinal chemistry. Meanwhile, the triazoloquinazoline scaffold has garnered attention for its role in modulating various biological pathways, including those involved in cancer and inflammation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the synergistic effects of multiple pharmacophores. The combination of a sulfonamide group with a triazoloquinazoline core in 3-(2,5-dimethylbenzenesulfonyl)-N-(3-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine aligns with this trend. Such hybrid molecules often exhibit enhanced pharmacological activity and reduced toxicity compared to their individual components.

The synthesis of 3-(2,5-dimethylbenzenesulfonyl)-N-(3-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonamide group at the 3-position of the triazoloquinazoline core is particularly critical for achieving the desired biological activity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

The pharmacological profile of 3-(2,5-dimethylbenzenesulfonyl)-N-(3-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine has been explored through in vitro and in vivo studies. Initial findings suggest that the compound exhibits potent inhibitory activity against several target enzymes and receptors relevant to human diseases. Notably, its ability to modulate kinases and transcription factors makes it a compelling candidate for further investigation in oncology research.

One of the most intriguing aspects of 3-(2,5-dimethylbenzenesulfonyl)-N-(3-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine is its potential to interact with multiple biological targets simultaneously. This polypharmacicity can lead to synergistic therapeutic effects and may reduce the likelihood of drug resistance development. Additionally, the compound's structural features offer opportunities for optimization to enhance its pharmacokinetic properties.

The sulfonamide group in 3-(2,5-dimethylbenzenesulfonyl)-N-(3-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine plays a crucial role in determining its solubility and bioavailability. This moiety can also serve as a handle for further derivatization studies aimed at improving drug-like characteristics. Researchers have explored various strategies to modify the sulfonamide group while maintaining or enhancing biological activity.

In conclusion，3-(2，dimethylbenzenesulfonyl）－N（（methylphenyl））－triazol01，a quin azolin - 51 am ine(CAS No．899761 -15 -0) is a structurally complex and pharmacologically promising compound．Its unique combination of pharmacophores positions it as an attractive candidate for further development．With ongoing research focused on understanding its mechanism of action and optimizing its properties，this compound holds significant potential for contributing to advancements in pharmaceutical science．